Vinylogous propargylation of α,α-dicyanoalkenes: construction of an all-carbon quaternary center†
New Journal of Chemistry Pub Date: 2023-11-07 DOI: 10.1039/D3NJ04646J
Abstract
The first highly efficient vinylogous propargylation of α,α-dicyanoalkenes catalyzed by a copper catalyst to construct an all-carbon quaternary center with 3-ethynyl-2-oxoindolin-3-yl acetates is reported. The corresponding products with an all-carbon quaternary center were obtained in moderate to excellent yields (up to 92%). In addition, a gram-scale reaction and derivative transformations have also been achieved.
Recommended Literature
- [1] A highly sensitive resonance Rayleigh scattering assay for detection of Hg(ii) using immunonanogold as probe†
- [2] Assessor in action: assessment literacy development in a biochemistry context
- [3] Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials†
- [4] VII.—On the crystallised hydrates of baryta and strontia
- [5] Index
- [6] Contents list
- [7] Palladium-catalysed oxidative nucleophilic allylation between alkenes and activated ketimines†
- [8] The Core Diseasome†‡
- [9] Conference report
- [10] Dual functional sp2 carbon-conjugated covalent organic frameworks for fluorescence sensing and effective removal and recovery of Pd2+ ions†
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 157887-82-6
-
CAS no.: 175696-73-8
-
CAS no.: 13446-44-1
